Cas no 2648972-13-6 (1-(1-Isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene)

1-(1-Isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene is a specialized isocyanate compound featuring a reactive isocyanate group attached to an ethyl linker and a benzene ring substituted with two trifluoromethyl groups at the 3 and 5 positions. This structure imparts high reactivity for urethane and urea formation, making it valuable in polymer and specialty chemical synthesis. The trifluoromethyl groups enhance stability and introduce unique electronic and steric properties, which can improve thermal and chemical resistance in derived materials. Its applications include advanced coatings, adhesives, and high-performance elastomers, where controlled reactivity and fluorinated moieties are advantageous. Proper handling is essential due to its moisture sensitivity and potential health hazards.

1-(1-Isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene structure

2648972-13-6 structure

Product Name:1-(1-Isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene

CAS No:2648972-13-6

MF:C₁₁H₇F₆NO

MW:283.169803857803

CID:5850440

PubChem ID:165710370

Update Time:2025-06-07

1-(1-Isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 2648972-13-6
- 1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene
- EN300-1942205
- 1-(1-Isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene
- Inchi： 1S/C11H7F6NO/c1-6(18-5-19)7-2-8(10(12,13)14)4-9(3-7)11(15,16)17/h2-4,6H,1H3
- InChI Key： NXTLHWUBJNVRCW-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(C)N=C=O)(F)F

Computed Properties

Exact Mass: 283.04318282g/mol
Monoisotopic Mass: 283.04318282g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 29.4Å²

1-(1-Isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1942205-0.05g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	0.05g	$827.0	2023-09-17
Enamine	EN300-1942205-0.1g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	0.1g	$867.0	2023-09-17
Enamine	EN300-1942205-0.25g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	0.25g	$906.0	2023-09-17
Enamine	EN300-1942205-0.5g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	0.5g	$946.0	2023-09-17
Enamine	EN300-1942205-1.0g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	1g	$986.0	2023-05-31
Enamine	EN300-1942205-2.5g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	2.5g	$1931.0	2023-09-17
Enamine	EN300-1942205-5.0g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	5g	$2858.0	2023-05-31
Enamine	EN300-1942205-10.0g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	10g	$4236.0	2023-05-31
Enamine	EN300-1942205-1g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	1g	$986.0	2023-09-17
Enamine	EN300-1942205-5g	1-(1-isocyanatoethyl)-3,5-bis(trifluoromethyl)benzene	2648972-13-6	5g	$2858.0	2023-09-17